Cas no 1807043-53-3 (Ethyl 5-chloro-6-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 5-chloro-6-(trifluoromethyl)nicotinate
• CAS No: 1807043-53-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4903388
• Update Time: 2025-07-21

Ethyl 5-chloro-6-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-6-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-6(10)7(14-4-5)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： GBRGNRDRCVZSDD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-chloro-6-(trifluoromethyl)nicotinate

Ethyl 5-chloro-6-(trifluoromethyl)nicotinate (CAS No. 1807043-53-3): An Overview of Its Properties and Applications

Ethyl 5-chloro-6-(trifluoromethyl)nicotinate (CAS No. 1807043-53-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and agrochemicals.

The molecular formula of Ethyl 5-chloro-6-(trifluoromethyl)nicotinate is C₁₁H₉ClF₃N₂O₂, and its molecular weight is approximately 287.64 g/mol. The compound features a nicotinate backbone with an ethyl ester group, a chlorine atom, and a trifluoromethyl group. These functional groups contribute to its distinct chemical and physical properties, such as solubility, stability, and reactivity.

In recent studies, Ethyl 5-chloro-6-(trifluoromethyl)nicotinate has been investigated for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the chlorine atom can participate in various chemical reactions, further expanding its utility in synthetic chemistry.

The synthesis of Ethyl 5-chloro-6-(trifluoromethyl)nicotinate typically involves several steps, including the formation of the nicotinic acid derivative and subsequent esterification with ethanol. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and cost-effective.

In terms of biological activity, Ethyl 5-chloro-6-(trifluoromethyl)nicotinate has shown promising results in preliminary studies. It has been evaluated for its potential as an insecticide due to its ability to disrupt neural signaling pathways in insects. The compound's lipophilic nature allows it to penetrate cell membranes effectively, enhancing its pesticidal activity. However, further research is needed to fully understand its mechanism of action and potential environmental impact.

Beyond pesticidal applications, Ethyl 5-chloro-6-(trifluoromethyl)nicotinate has also been explored for its potential therapeutic uses. In vitro studies have demonstrated that it can modulate specific receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for developing treatments for these conditions.

The safety profile of Ethyl 5-chloro-6-(trifluoromethyl)nicotinate is an important consideration in its development and application. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, although higher doses may cause adverse effects. Therefore, careful dosing and monitoring are essential to ensure safe use.

In conclusion, Ethyl 5-chloro-6-(trifluoromethyl)nicotinate (CAS No. 1807043-53-3) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various fields of science.